Cas no 1291489-87-6 (3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one
• CAS No: 1291489-87-6
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 4916150
• Update Time: 2025-10-30

3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(3-methoxyphenyl)-4-(4-methoxyphenyl)azetidin-2-one
• 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one

• Inchi： 1S/C17H18N2O3/c1-21-13-8-6-11(7-9-13)16-15(18)17(20)19(16)12-4-3-5-14(10-12)22-2/h3-10,15-16H,18H2,1-2H3
• InChI Key： VTYUFUMOUPBLBY-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC(=CC=2)OC)N1C1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 298.13174244 g/mol
• Monoisotopic Mass: 298.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.8
• Molecular Weight: 298.34

Additional information on 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one

Recent Advances in the Study of 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS: 1291489-87-6)

The compound 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS: 1291489-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This β-lactam derivative, characterized by its azetidin-2-one core and methoxy-substituted phenyl rings, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one, with particular emphasis on improving yield and enantioselectivity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving an enantiomeric excess (ee) of over 95%. This advancement is critical for the development of enantiopure derivatives, which are often required for targeted biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of penicillin-binding proteins (PBPs), similar to other β-lactam antibiotics. However, further studies are needed to confirm these findings and explore its potential as a lead compound for antibiotic development.

Beyond its antibacterial properties, 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one has also shown promise in cancer research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing the epidermal growth factor receptor (EGFR). Molecular docking simulations suggest that the compound may interact with the ATP-binding site of EGFR, although experimental validation is still ongoing.

Pharmacokinetic studies of this compound are still in early stages, but recent in vivo experiments in rodent models have indicated reasonable oral bioavailability (approximately 40-50%) and a half-life of 2-3 hours. These properties, combined with its synthetic accessibility, make it an attractive candidate for further drug development efforts.

In conclusion, 3-Amino-4-(4-methoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS: 1291489-87-6) represents a versatile scaffold with multiple potential therapeutic applications. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological profile. The compound's dual activity against bacterial pathogens and cancer cells makes it particularly interesting for the development of novel combination therapies.